![molecular formula C9H10N2O2 B182473 2-Amino-4,5-dimethoxybenzonitrile CAS No. 26961-27-3](/img/structure/B182473.png)
2-Amino-4,5-dimethoxybenzonitrile
Overview
Description
2-Amino-4,5-dimethoxybenzonitrile is a chemical compound with the molecular formula C9H10N2O2 and a molecular weight of 178.19 . It is a solid substance and is used in various chemical reactions .
Synthesis Analysis
The synthesis of this compound involves several methods. One method involves the reaction with hydrogen chloride and tin (II) chloride . Another method involves the use of sodium dithionite and tetrabutylammonium bromide in dichloromethane and water . The yield of the reaction varies depending on the method used .Molecular Structure Analysis
The linear structure formula of this compound is H2NC6H2(OCH3)2CN . The InChI key is BJAYMNUBIULRMF-UHFFFAOYSA-N .Chemical Reactions Analysis
This compound is involved in various chemical reactions. It can react with diazonium salts to produce a colored product . It is also reactive and may be used in Suzuki coupling reactions .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 178.19 . The melting point is 96-101 °C .Scientific Research Applications
Synthesis and Pharmacology:
- 2-Amino-4,5-dimethoxybenzonitrile is a key precursor in the synthesis of selective serotonin 2A receptor agonists, such as 25CN-NBOH. This compound has been extensively used as a pharmacological tool in diverse in vivo and in vitro studies (Kristensen, Märcher-Rørsted, & Nykodemová, 2021).
- Its role in the synthesis of 25CN-NBOH, a potent serotonin 2A receptor agonist, has contributed significantly to the exploration of 5-HT2AR signaling in various animal models (Märcher Rørsted, Jensen, & Kristensen, 2021).
Chemical Properties and Applications:
- The compound has been used in the synthesis of other chemical structures, such as 6′,7′-Dimethoxy-1′,2′-dihydrospiro[cyclohexane-1,2′-quinazolin]-4′(3′H)-one. This reaction demonstrates its versatility in forming complex chemical structures (Zhang, Song, Luo, & Li, 2011).
- It is also utilized in the synthesis of binuclear bridged Cr(III) complexes with potential biological applications. This indicates its role in the development of new compounds with potential therapeutic uses (Govindharaju, Muruganantham, Balasubramaniyan, Palanivelan, Jayalakshmi, Rajalakshmi, & Ramachandramoorthy, 2019).
Material Science and Corrosion Inhibition:
- This compound derivatives have been investigated as corrosion inhibitors for metals, demonstrating their potential use in material science and engineering applications. Their effectiveness in protecting metals like mild steel and aluminum from corrosion underlines their importance in industrial applications (Verma, Quraishi, & Singh, 2015).
Safety and Hazards
properties
IUPAC Name |
2-amino-4,5-dimethoxybenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N2O2/c1-12-8-3-6(5-10)7(11)4-9(8)13-2/h3-4H,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJAYMNUBIULRMF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C#N)N)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80352892 | |
Record name | 2-Amino-4,5-dimethoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80352892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
26961-27-3 | |
Record name | 2-Amino-4,5-dimethoxybenzonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=26961-27-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Amino-4,5-dimethoxybenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80352892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the crystal structure of 2-Amino-4,5-dimethoxybenzonitrile?
A: The crystal structure of this compound reveals important information about its molecular arrangement and potential interactions. X-ray crystallography studies show that it crystallizes with two molecules in the asymmetric unit. These molecules exhibit a planar conformation and are stabilized by N-H···O hydrogen bonds in the crystal lattice. Understanding the spatial arrangement and intermolecular interactions provides insights into its physical and chemical properties, which are crucial for further applications.
Q2: How can this compound be used in organic synthesis?
A: this compound serves as a versatile building block in organic synthesis. It can undergo cyclocondensation reactions with various cyclic ketones. For example, reacting it with cyclohexanone yields 6′,7′-Dimethoxy-1′,2′-dihydrospiro[cyclohexane-1,2′-quinazolin]-4′(3′H)-one . This spiro compound, characterized by its unique structure, could have potential applications in medicinal chemistry or materials science.
Q3: Can you describe a synthetic route for Alfuzosin Hydrochloride that utilizes this compound?
A: Yes, this compound is a key starting material for synthesizing Alfuzosin Hydrochloride, a medication used to treat benign prostatic hyperplasia. The synthesis involves a five-step process:
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